Fmoc-L-phenylalanyl chloride

Description

Fmoc-L-phenylalanyl chloride is a chemical compound with the molecular formula C24H20ClNO3 and a molecular weight of 405.87 . It is also known by the CAS number 103321-57-9 . The IUPAC name for this compound is 9H-fluoren-9-ylmethyl N-[(2S)-1-chloro-1-oxo-3-phenylpropan-2-yl]carbamate . Fmoc-L-phenylalanyl chloride is used in organic synthesis, particularly for introducing the 9-fluorenylmethyloxycarbonyl (Fmoc) group, which is essential for amine protection . The Fmoc group is favored because it can be removed under basic conditions, offering a complementary approach to protecting groups cleavable by acids . Louis A. Carpino and Grace Y. Han introduced the Fmoc group in 1970, later patenting Fmoc-Cl and other derivatives for peptide synthesis and optical isomer separation .

The compound is used to protect otherwise reactive functional groups from interfering with subsequent synthesis steps . For instance, researchers install the Fmoc group using 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . Carpino and Han demonstrated its utility by treating glycine with Fmoc-Cl and subsequently releasing the original amine with ammonia, producing carbon dioxide and dibenzofulvalene as byproducts . Strong organic amines like piperidine and morpholine can also remove Fmoc .

Similar compounds include Fmoc-4-chloro-L-phenylalanine and Fmoc-2-chloro-L-phenylalanine . Fmoc-4-chloro-L-phenylalanine, also known as Fmoc-Phe(4-Cl)-OH, has a molecular weight of 421.9 g/mol and the molecular formula C24H20ClNO4 . Fmoc-2-chloro-L-phenylalanine, or Fmoc-Phe(2-Cl)-OH, shares a similar structure but with the chlorine atom at a different position on the phenyl ring . These compounds are part of a broader set of Fmoc-protected amino acids used in chemical synthesis .

• CAS No.: 103321-57-9
• Product Name: Fmoc-L-phenylalanyl chloride
• Molecular Formula: C24H20ClNO3
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 9H-fluoren-9-ylmethyl N-[(2S)-1-chloro-1-oxo-3-phenylpropan-2-yl]carbamate
• Standard InChI: InChI=1S/C24H20ClNO3/c25-23(27)22(14-16-8-2-1-3-9-16)26-24(28)29-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,26,28)/t22-/m0/s1
• Standard InChIKey: LRAXUKFFZHLNMX-QFIPXVFZSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)Cl)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)Cl)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• PubChem Compound: 10938364
• Last Modified: Sep 13 2023